3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid
Overview
Description
3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid, also known as CCPA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a selective agonist of the A1 adenosine receptor, which plays an important role in regulating various physiological processes in the body. In
Mechanism of Action
3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid acts as a selective agonist of the A1 adenosine receptor, which is a G protein-coupled receptor that is widely distributed throughout the body. Activation of this receptor leads to a variety of physiological responses, including inhibition of adenylate cyclase, activation of potassium channels, and inhibition of calcium channels. These responses ultimately lead to a decrease in cellular excitability and a reduction in neurotransmitter release.
Biochemical and Physiological Effects:
3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid has been shown to have a number of biochemical and physiological effects. In addition to its cardiovascular effects, 3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid has been shown to have anti-inflammatory and neuroprotective effects. It has also been shown to have anxiolytic and anticonvulsant effects, making it a potential therapeutic agent for the treatment of anxiety and epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid for lab experiments is its selectivity for the A1 adenosine receptor. This makes it a useful tool for studying the physiological effects of A1 receptor activation. However, 3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid has a relatively short half-life and is rapidly metabolized, which can make it difficult to study its long-term effects.
Future Directions
There are several potential future directions for research on 3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid. One area of interest is its potential use as a therapeutic agent for the treatment of cardiovascular diseases. Another area of interest is its potential use as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to explore the long-term effects of 3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid and its potential for use in combination with other drugs.
Scientific Research Applications
3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid has been studied extensively for its potential applications in scientific research. One of the main areas of research has been its role in the regulation of cardiovascular function. Studies have shown that 3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid can reduce blood pressure and heart rate, making it a potential therapeutic agent for the treatment of hypertension and other cardiovascular diseases.
properties
IUPAC Name |
3-(carbamoylamino)-3-(2-chlorophenyl)propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O3/c11-7-4-2-1-3-6(7)8(5-9(14)15)13-10(12)16/h1-4,8H,5H2,(H,14,15)(H3,12,13,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSFXPTPGKHWHHQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(CC(=O)O)NC(=O)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001209702 |
Source
|
| Record name | β-[(Aminocarbonyl)amino]-2-chlorobenzenepropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001209702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(carbamoylamino)-3-(2-chlorophenyl)propanoic Acid | |
CAS RN |
750599-02-1 |
Source
|
| Record name | β-[(Aminocarbonyl)amino]-2-chlorobenzenepropanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=750599-02-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | β-[(Aminocarbonyl)amino]-2-chlorobenzenepropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001209702 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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